![molecular formula C22H23N3O4 B2574850 N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-5-cyclopropylisoxazole-3-carboxamide CAS No. 1396811-56-5](/img/structure/B2574850.png)
N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-5-cyclopropylisoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-5-cyclopropylisoxazole-3-carboxamide” is a chemical compound with the molecular formula C24H23N3O5 . It has an average mass of 433.457 Da and a monoisotopic mass of 433.163757 Da .
Molecular Structure Analysis
The molecular structure of this compound includes several functional groups. It contains a benzofuran-2-carbonyl group attached to a piperidin-4-yl group, which is further attached to a cyclopropylisoxazole-3-carboxamide group .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3 . Its molar refractivity is 116.5±0.3 cm3 . It has 8 hydrogen bond acceptors and 1 hydrogen bond donor . The compound has 5 freely rotating bonds . Its polar surface area is 92 Å2, and its molar volume is 324.6±3.0 cm3 .Scientific Research Applications
Orexin Receptor Antagonism for Insomnia Treatment
"N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868)" is a novel orexin 1 and 2 receptor antagonist under development for treating insomnia. The disposition of this compound was determined in healthy male subjects, showing that elimination occurred principally via feces, with a notable presence of more slowly cleared metabolites in plasma. The study identified two principal circulating components, SB-649868 and an unusual hemiaminal metabolite, indicating extensive metabolism primarily via oxidation of the benzofuran ring. This research underscores the potential of benzofuran derivatives in modulating sleep through orexin receptor antagonism (Renzulli et al., 2011).
Development of Novel Compounds Targeting Orexin Receptors
Further research into the role of orexin receptors in compulsive food consumption in a binge eating model in female rats highlighted the potential therapeutic applications of compounds like SB-649868. The study demonstrated that "N-[((2S)-1-{[5-(4-fluorophenyl)-2-methyl-1,3-thiazol-4-yl]carbonyl}-2-piperidinyl)methyl]-1-benzofuran-4-carboxamide" and other selective orexin receptor antagonists could significantly reduce binge eating of highly palatable food without affecting standard food pellet intake, at doses that did not induce sleep. This finding suggests a significant role for orexin receptor mechanisms in binge eating, proposing that selective antagonism at these receptors could represent a novel pharmacological treatment for eating disorders with a compulsive component (Piccoli et al., 2012).
properties
IUPAC Name |
N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O4/c26-21(17-12-19(29-24-17)15-5-6-15)23-13-14-7-9-25(10-8-14)22(27)20-11-16-3-1-2-4-18(16)28-20/h1-4,11-12,14-15H,5-10,13H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQWODZHUSGCMBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NO2)C(=O)NCC3CCN(CC3)C(=O)C4=CC5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.